Cas no 55206-24-1 (2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride
• CAS No: 55206-24-1
• MF: C₁₀H₁₂ClFN₂
• MW: 214.667084693909
• MDL: MFCD00012687
• CID: 56714
• PubChem ID: 24888501
• Update Time: 2025-06-07

2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-Fluoro-1H-indol-3-yl)ethanamine hydrochloride
• 6-Fluoro-1H-indole-3-ethylamine monohydrochloride
• 6-Fluorotryptamine hydrochloride
• 2-(6-Fluoro-1H-indol-3-yl)-ethylamine hydrochloride
• 3-(2-Aminoethyl)-6-fluoroindole hydrochloride
• 3-(2-Aminoethyl)-6-fluoroindole HCl
• 2-(6-FLUORO-1H-INDOL-3-YL)ETHANAMINE HCL
• 1H-Indole-3-ethanamine, 6-fluoro-, monohydrochloride
• PubChem9592
• 6-Fluoro-1H-indole-3-ethylamine HCl
• 6-Fluorotryptamine, HCl
• 6-fluoro-tryptamine hydrochloride
• ODVDIBHWTMT
• 2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride
• PAL-227
• SY004086
• F-6660
• 2-(6-fluoro-1H-indol-3-yl)ethanamine;hydrochloride
• PB43040
• A830524
• Z2724334834
• AKOS005254285
• CS-W014917
• 55206-24-1
• MFCD00012687
• ODVDIBHWTMTHOS-UHFFFAOYSA-N
• AC-4432
• 6-Fluorotryptamine hydrochloride, 99%
• EINECS 259-533-4
• DTXSID90203705
• FT-0621140
• AM807476
• 6-Fluorotryptamine HCl
• SCHEMBL275030
• EN300-160189
• CS-11058
• 2-(6-fluoro-1H-indol-3-yl)ethan-1-amine HCl
• DB-013377

• MDL： MFCD00012687
• Inchi： 1S/C10H11FN2.ClH/c11-8-1-2-9-7(3-4-12)6-13-10(9)5-8;/h1-2,5-6,13H,3-4,12H2;1H
• InChI Key： ODVDIBHWTMTHOS-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)NC=C2CCN

Computed Properties

• Exact Mass: 214.06700
• Monoisotopic Mass: 214.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 41.8

Experimental Properties

• Color/Form: powder
• Melting Point: 233-235 °C (lit.)
• Boiling Point: 346 °C at 760 mmHg
• Flash Point: 163℃
• PSA: 41.81000
• LogP: 3.31050
• Solubility: Not determined
• Sensitiveness: Light Sensitive
• Vapor Pressure: No data available

2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride

2-(6-Fluoro-1H-indol-3-yl)ethan-1-amine Hydrochloride (CAS No. 55206-24-1): An Overview

2-(6-Fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride (CAS No. 55206-24-1) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural and biological properties. This compound, often referred to as FLEA for brevity, is a derivative of indole, a key scaffold in many biologically active molecules. The presence of a fluoro substituent at the 6-position of the indole ring and an ethylamine side chain contributes to its distinct pharmacological profile.

The chemical structure of 2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride is characterized by a planar indole ring system with a fluorine atom at the 6-position, which imparts significant electronic and steric effects. The ethylamine side chain attached to the 3-position of the indole ring further enhances its ability to interact with various biological targets. This combination of structural features makes FLEA a promising candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride in various therapeutic areas. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play crucial roles in regulating mood, cognition, and other physiological processes. Research has shown that FLEA exhibits selective binding to serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes, which are implicated in conditions such as depression, anxiety, and schizophrenia.

In addition to its serotonin receptor activity, 2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride has been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that FLEA can effectively reduce depressive-like behaviors in animal models. These findings suggest that FLEA may offer a new approach to treating mood disorders by modulating serotonin signaling pathways.

The pharmacokinetic properties of 2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a drug candidate. Its oral bioavailability and stability in physiological conditions are key factors that contribute to its potential therapeutic utility.

Clinical trials are currently underway to evaluate the safety and efficacy of FLEA in human subjects. Early-phase trials have shown promising results, with participants reporting improved mood and reduced anxiety symptoms. However, more extensive studies are needed to fully understand the long-term effects and potential side effects of this compound.

Beyond its applications in psychiatry, 2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride has also been explored for its potential in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties and its ability to modulate immune responses. These properties make it a candidate for treating conditions such as inflammatory bowel disease (IBD) and multiple sclerosis (MS).

The synthesis of 2-(6-fluoro-1H-indol-3-yl)ethan-1-amine hydrochloride involves several steps, including the formation of the indole ring system and the introduction of the fluoro substituent and ethylamine side chain. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

In conclusion, 2-(6-fluoro-1H-indol-3-yi)ethan-l -amine hydrochloride (CAS No. 55206 - 24 - 1), or FLEA, is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, FLEA may emerge as a valuable tool in the treatment of various diseases.